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Compound of Interest

Compound Name: 6-Chlorosaccharin

CAS No.: 46149-10-4

Cat. No.: B1585447

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Understanding the Hazard: The Chemical Profile of
6-Chlorosaccharin
6-Chlorosaccharin is a chlorinated organic compound and a derivative of saccharin. While

saccharin and its salts have been delisted by the U.S. Environmental Protection Agency (EPA)

as hazardous wastes, the introduction of a chlorine atom to the molecule significantly alters its

chemical properties and potential environmental impact.[1][2] Chlorinated organic compounds

are often more persistent in the environment and can exhibit higher toxicity.[3][4] Therefore, 6-
chlorosaccharin must be treated as a hazardous waste.

Similar to the closely related N-Chlorosaccharin, 6-chlorosaccharin is expected to be harmful

if swallowed, in contact with skin, or inhaled, and is suspected of causing cancer.[5] Thermal

decomposition of chlorinated organic compounds can produce toxic gases such as hydrogen

chloride, nitrogen oxides, and sulfur oxides.[6]

Key Chemical Properties (based on the analogue N-Chlorosaccharin):
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Property Value Source

Molecular Formula C₇H₄ClNO₃S [3]

Molecular Weight 217.63 g/mol [3]

Melting Point 148-152 °C [6]

Appearance
White to off-white crystalline

powder
[6]

Solubility

Soluble in toluene and other

common organic solvents like

dichloromethane and

acetonitrile.[7]

[6][7]

Immediate Safety Protocols: Handling and Personal
Protective Equipment (PPE)
Before beginning any disposal procedure, ensure all safety precautions are understood and

implemented.

Essential Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses with side shields or goggles. A face shield is

recommended when handling larger quantities or if there is a risk of splashing.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-

approved respirator.

Handling Precautions:

Handle 6-chlorosaccharin in a well-ventilated area, preferably within a chemical fume hood.

[6]
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Avoid generating dust.[8]

Keep away from heat and sources of ignition.[8]

Avoid contact with skin, eyes, and clothing.[8]

Do not eat, drink, or smoke when using this product.[6]

Step-by-Step Disposal Procedures
The guiding principle for the disposal of 6-chlorosaccharin is to manage it as a hazardous

chemical waste. Under no circumstances should it be disposed of down the drain or in regular

trash.[9]

Step 1: Waste Segregation and Collection
Proper segregation is the cornerstone of safe and compliant chemical waste disposal.

Designate a Hazardous Waste Container: Use a clearly labeled, dedicated container for 6-
chlorosaccharin waste. The container must be made of a compatible material (e.g., a high-

density polyethylene (HDPE) or glass bottle with a screw-on cap).[10]

Labeling: The waste container must be labeled with a "Hazardous Waste" tag. The label

should include:

The full chemical name: "6-Chlorosaccharin"

The approximate quantity of the waste.

The date of waste generation.

The name and contact information of the principal investigator or laboratory supervisor.[9]

Solid vs. Liquid Waste:

Solid Waste: Collect solid 6-chlorosaccharin, including any contaminated items like

weighing paper or spatulas, in the designated solid waste container.
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Liquid Waste: If 6-chlorosaccharin is in a solvent, collect it in a designated liquid waste

container. Do not mix with other incompatible waste streams. Chlorinated waste solvents

are often incinerated at high temperatures and should be kept separate from non-

chlorinated solvents.[11]

Step 2: On-site Storage
Storage Location: Store the hazardous waste container in a designated, secure area that is

away from general laboratory traffic.[10]

Secondary Containment: Place the waste container in a secondary container, such as a

chemical-resistant tray or tub, to contain any potential leaks.[10]

Incompatible Materials: Ensure the storage area does not contain incompatible chemicals.

Step 3: Arranging for Disposal
Contact Environmental Health and Safety (EHS): Your institution's EHS department is

responsible for the collection and disposal of hazardous chemical waste. Contact them to

schedule a pickup.[9]

Provide Necessary Information: Be prepared to provide the EHS team with details about the

waste, including the chemical name, quantity, and any other components if it is a mixture.

Follow Institutional Procedures: Adhere to all specific procedures outlined by your institution

for hazardous waste pickup.

Disposal of Empty Containers and Contaminated
Materials
Empty containers that once held 6-chlorosaccharin must also be treated as hazardous waste

unless properly decontaminated.[12][13]

Procedure for Decontaminating Empty Containers:

Triple Rinse: Rinse the empty container three times with a suitable solvent in which 6-
chlorosaccharin is soluble (e.g., toluene or another appropriate organic solvent).
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Collect Rinsate: The solvent used for rinsing (rinsate) is now considered hazardous waste

and must be collected in the appropriate liquid hazardous waste container.[13]

Deface Label: After triple rinsing, deface or remove the original label from the container.

Final Disposal: The decontaminated container can now be disposed of in the regular

laboratory glass or plastic recycling, as per your institution's guidelines.

Disposal of Contaminated Labware and PPE:

Disposable items such as gloves, bench paper, and pipette tips that are contaminated with 6-
chlorosaccharin should be collected in the designated solid hazardous waste container.

Spill Management
In the event of a spill, immediate and appropriate action is crucial.

Evacuate and Secure the Area: If the spill is large or in a poorly ventilated area, evacuate the

immediate vicinity and restrict access.

Wear Appropriate PPE: Before cleaning up the spill, don the necessary personal protective

equipment.

Contain the Spill:

For solid spills: Carefully sweep or vacuum the material into a designated hazardous

waste container. Avoid creating dust.

For liquid spills: Use an absorbent material, such as vermiculite or a chemical spill pillow,

to absorb the liquid. Collect the absorbent material and place it in the hazardous waste

container.

Decontaminate the Area: Clean the spill area with a suitable solvent and collect the cleaning

materials as hazardous waste.

Report the Spill: Report the spill to your laboratory supervisor and EHS department, following

your institution's protocols.
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The "Why" Behind the Procedure: Scientific
Rationale
The stringent disposal procedures for 6-chlorosaccharin are rooted in the chemical nature of

chlorinated organic compounds. These compounds can be persistent in the environment,

meaning they do not readily break down and can accumulate in soil and water.[3] The chlorine-

carbon bond is generally strong, making these molecules resistant to natural degradation

processes.

High-temperature incineration is often the preferred disposal method for chlorinated organic

waste as it can break these stable bonds and convert the compound into less harmful

substances like carbon dioxide, water, and hydrogen chloride.[11] The hydrogen chloride is

then typically scrubbed from the emissions. Improper disposal, such as pouring it down the

drain, could lead to the contamination of waterways and harm to aquatic life.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 6-
chlorosaccharin and related materials.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1585447/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-6-chlorosaccharin
https://www.scbt.com/p/n-chlorosaccharin-14070-51-0
https://www.otago.ac.nz/__data/assets/pdf_file/0035/318995/download-the-chemical-disposal-waste-guidelines-080557.pdf
https://www.benchchem.com/product/b1585447/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-6-chlorosaccharin
https://www.benchchem.com/product/b1585447/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-6-chlorosaccharin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585447?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6-Chlorosaccharin Disposal Workflow
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Caption: Decision workflow for the proper disposal of 6-chlorosaccharin waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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